Cas no 76078-72-3 (6-(Methylsulfonyl)thiohexanoic Acid)

• Product Name: 6-(Methylsulfonyl)thiohexanoic Acid
• CAS No: 76078-72-3
• MF: C₇H₁₄O₄S₂
• MW: 226.313660144806
• MDL: MFCD18379550
• CID: 826734
• PubChem ID: 19842162
• Update Time: 2025-10-10

6-(Methylsulfonyl)thiohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-[(Methylsulfonyl)thio]hexanoic Acid
• 6-methylsulfonylsulfanylhexanoic acid
• AS-64595
• CS-0322483
• 6-(METHANESULFONYLSULFANYL)HEXANOIC ACID
• W13495
• DTXSID40600503
• 6-((methylsulfonyl)thio)hexanoicacid
• MFCD18379550
• 6-[(Methanesulfonyl)sulfanyl]hexanoic acid
• AKOS030255548
• Hexanoic acid, 6-[(methylsulfonyl)thio]-
• 6-((methylsulfonyl)thio)hexanoic acid
• FT-0672162
• SCHEMBL10495218
• 76078-72-3
• DB-296424
• 6-(Methylsulfonyl)thiohexanoic Acid

• MDL： MFCD18379550
• Inchi： 1S/C7H14O4S2/c1-13(10,11)12-6-4-2-3-5-7(8)9/h2-6H2,1H3,(H,8,9)
• InChI Key： FELVFSYUZJCULW-UHFFFAOYSA-N
• SMILES： S(CCCCCC(=O)O)S(C)(=O)=O

Computed Properties

• Exact Mass: 226.03335127g/mol
• Monoisotopic Mass: 226.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 105Ų

Additional information on 6-(Methylsulfonyl)thiohexanoic Acid

Introduction to 6-(Methylsulfonyl)thiohexanoic Acid (CAS No. 76078-72-3)

6-(Methylsulfonyl)thiohexanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 76078-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a hexanoic acid backbone substituted with a methylsulfonylthio group, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 6-(Methylsulfonyl)thiohexanoic Acid consists of a six-carbon chain terminated with a carboxylic acid group (-COOH) and functionalized at the sixth carbon with a sulfur-containing moiety (-S-O-Me). This specific arrangement imparts distinct reactivity and interaction capabilities, making it of interest for researchers exploring novel synthetic pathways and bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in sulfur-containing compounds due to their diverse biological activities. The presence of both the methylsulfonyl group and the thioether linkage in 6-(Methylsulfonyl)thiohexanoic Acid suggests potential roles as a pharmacophore in drug design. Specifically, the methylsulfonyl group is known for its ability to modulate enzyme activity and interact with biological targets, while the thioether linkage can enhance solubility and metabolic stability.

One of the most compelling aspects of 6-(Methylsulfonyl)thiohexanoic Acid is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties. For instance, modifications of the hexanoic acid backbone can lead to compounds with improved bioavailability or targeted tissue specificity. Furthermore, the sulfur atoms provide opportunities for further functionalization, enabling the creation of complex molecules with tailored biological effects.

Recent studies have explored the potential applications of 6-(Methylsulfonyl)thiohexanoic Acid in anti-inflammatory and anti-cancer therapies. The structural features of this compound suggest interactions with key signaling pathways involved in these diseases. For example, derivatives of 6-(Methylsulfonyl)thiohexanoic Acid have been investigated for their ability to inhibit inflammatory cytokine production by modulating nuclear factor kappa B (NF-κB) activity. This mechanism is particularly relevant given the central role of NF-κB in chronic inflammatory conditions.

The synthesis of 6-(Methylsulfonyl)thiohexanoic Acid typically involves multi-step organic reactions, starting from commercially available precursors such as hexanoyl chloride or hexanoic acid. The introduction of the methylsulfonylthio group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and organometallic transformations, have been employed to optimize the synthesis pathway.

In addition to its pharmaceutical applications, 6-(Methylsulfonyl)thiohexanoic Acid has found utility in material science and industrial chemistry. Its unique chemical properties make it suitable for developing novel polymers, coatings, and specialty chemicals. The compound's ability to undergo selective reactions under mild conditions enhances its appeal as a versatile intermediate in synthetic processes.

The safety profile of 6-(Methylsulfonyl)thiohexanoic Acid is another critical consideration in its application. While preliminary studies suggest that this compound is generally well-tolerated at moderate concentrations, further toxicological assessments are necessary to fully understand its potential risks and benefits. Researchers are employing computational modeling and experimental testing to evaluate its metabolic stability and potential side effects.

As research continues to uncover new applications for sulfur-containing compounds, 6-(Methylsulfonyl)thiohexanoic Acid is poised to play an increasingly important role in drug discovery and industrial chemistry. Its unique structural features offer a rich foundation for innovation, making it a promising candidate for future therapeutic interventions and material advancements.